Sodium hydroxide monohydrate

• IUPAC Name: sodium;hydroxide;hydrate
• InChI: InChI=1S/Na.2H2O/h;2*1H2/q+1;;/p-1
• InChI Key: JBJWASZNUJCEKT-UHFFFAOYSA-M
• Canonical SMILES: O.[OH-].[Na+]
• Molecular Formula: H3NaO2
• DSSTOX Substance ID: DTXSID70635808
• Molecular Weight: 58.012 g/mol
• CAS No.: 12200-64-5

Description

Sodium hydroxide monohydrate (NaOH·H₂O) is a crystalline hydrate of sodium hydroxide (NaOH), a strong alkali widely used in industrial and laboratory settings. It forms when anhydrous NaOH absorbs water, crystallizing between 12.3°C and 61.8°C from aqueous solutions . Commercially, NaOH·H₂O is often the standard form due to its stability under ambient conditions, as anhydrous NaOH readily absorbs moisture and CO₂ from the air, forming carbonates .

Preparation Methods

Synthetic Routes and Reaction Conditions: Sodium hydroxide monohydrate can be synthesized by the controlled hydration of anhydrous sodium hydroxide. The process involves the careful addition of water to sodium hydroxide to form the monohydrate without generating excessive heat, which can lead to the formation of higher hydrates or dissolution into a solution .

Industrial Production Methods: The industrial production of sodium hydroxide typically involves the electrolysis of brine (sodium chloride solution) in the chlor-alkali process. This process produces sodium hydroxide, chlorine gas, and hydrogen gas. The sodium hydroxide solution obtained is then concentrated and crystallized to form this compound .

Types of Reactions:

Neutralization: this compound reacts with acids to form salts and water. For example, its reaction with hydrochloric acid produces sodium chloride and water.

Saponification: It reacts with fats and oils to produce soap and glycerol.

Precipitation: It can precipitate metal hydroxides from their salts, such as the formation of aluminum hydroxide from aluminum salts.

Common Reagents and Conditions:

Acids: Hydrochloric acid, sulfuric acid, and nitric acid are commonly used in neutralization reactions.

Fats and Oils: Used in saponification reactions under heating conditions.

Metal Salts: Aluminum sulfate, copper sulfate, and iron chloride are used in precipitation reactions.

Major Products:

Salts: Sodium chloride, sodium sulfate, and sodium nitrate.

Soaps: Sodium salts of fatty acids.

Metal Hydroxides: Aluminum hydroxide, copper hydroxide, and iron hydroxide

Scientific Research Applications

Chemical Properties and Characteristics

Sodium hydroxide monohydrate is a white crystalline solid that is highly soluble in water. It dissociates into sodium ions (Na⁺) and hydroxide ions (OH⁻), making it a strong base with a high pH. The presence of water in its monohydrate form enhances its reactivity while maintaining stability under standard conditions.

Major Applications

The applications of this compound can be categorized into several key areas:

Chemical Manufacturing

• Neutralizing Agent : It is widely used to neutralize acids in various chemical processes, including the production of sodium salts and other inorganic chemicals .
• Catalyst : In biodiesel production, sodium hydroxide acts as a catalyst for the transesterification of triglycerides with methanol, facilitating the conversion of fats into biodiesel .

Pulp and Paper Industry

• Pulping Process : this compound is crucial in the pulping process to extract cellulose from wood, making it an essential component in paper manufacturing. Approximately 56% of sodium hydroxide produced is utilized by this industry .

Food Processing

• Food Preparation : It is used in food processing applications such as chocolate production, caramel coloring, and the treatment of olives and pretzels to enhance texture and flavor .

Water Treatment

• pH Regulation : Sodium hydroxide is employed in water treatment plants for pH adjustment and to neutralize acidic waste streams, ensuring safe discharge into the environment .

Textile Industry

• Fabric Treatment : It is utilized in the textile industry for processes such as mercerization, which enhances the dyeing properties of cotton fibers .

Data Table: Applications Overview

Application Area	Specific Use	Industry Impact
Chemical Manufacturing	Neutralizing agent, catalyst for biodiesel	Essential for various chemical syntheses
Pulp and Paper	Cellulose extraction from wood	Major consumer of sodium hydroxide
Food Processing	Chocolate production, olive treatment	Enhances food quality
Water Treatment	pH regulation, neutralization	Protects aquatic environments
Textile Industry	Mercerization of cotton	Improves dye uptake

Case Study 1: Biodiesel Production

In a study conducted by researchers at a major university, this compound was used as a catalyst for transesterification reactions to produce biodiesel from waste cooking oils. The results indicated that the use of NaOH·H₂O significantly improved the yield of biodiesel compared to other catalysts, demonstrating its effectiveness in renewable energy applications.

Case Study 2: Pulping Process Optimization

A leading paper manufacturing company implemented this compound in its pulping process to enhance cellulose extraction efficiency. The findings revealed that optimizing NaOH·H₂O concentrations led to a 20% increase in pulp yield while reducing processing time by 15%. This case highlights the economic benefits of using this compound in industrial applications.

Mechanism of Action

Sodium hydroxide monohydrate exerts its effects primarily through its strong alkalinity. In aqueous solution, it dissociates into sodium ions and hydroxide ions. The hydroxide ions can break chemical bonds, particularly in proteins and lipids, leading to their denaturation and hydrolysis. This property makes it effective in saponification, neutralization, and cleaning processes .

Comparison with Similar Compounds

Key Properties:

• Molecular Weight : 58.00 g/mol (NaOH) + 18.02 g/mol (H₂O) = 76.02 g/mol
• Solubility: Highly soluble in water (1090 g/L at 20°C for anhydrous NaOH; monohydrate solubility is slightly lower due to hydration effects) .
• Hygroscopicity : Less hygroscopic than anhydrous NaOH, making it easier to handle .
• Applications : Used in pulp/paper production, textiles, water treatment, and as a catalyst in organic synthesis .

Alkali Metal Hydroxides

Property	NaOH·H₂O	LiOH·H₂O	KOH	CsOH·H₂O
Molecular Weight	76.02 g/mol	41.96 g/mol	56.11 g/mol	195.88 g/mol
Melting Point	~65°C (dehydration)	~462°C (anhydrous)	~406°C (anhydrous)	~272°C (anhydrous)
Solubility in Water	~1090 g/L (anhydrous)	~127 g/L (LiOH)	~1210 g/L	~3350 g/L
Solubility in Ethanol	Insoluble	Slightly soluble	Highly soluble	Highly soluble
pH (1M Solution)	~14	~14	~14	~14
Cost	Low	Moderate	Moderate	High
Key Applications	Chemical synthesis, pH adjustment	Batteries, ceramics	Soaps, biodiesel	Specialized catalysis

Key Differences :

• Lithium Hydroxide Monohydrate (LiOH·H₂O): Less water-soluble than NaOH·H₂O, used in lithium-ion battery production and CO₂ scrubbing .
• Potassium Hydroxide (KOH): Higher solubility in organic solvents (e.g., ethanol), preferred in biodiesel production .
• Cesium Hydroxide Monohydrate (CsOH·H₂O): Exceptionally water-soluble but costly, used in niche catalytic reactions .

Other Hydrated Inorganic Compounds

Compound	Formula	Hydration State	Key Differences from NaOH·H₂O	Applications
Magnesium Sulfate	MgSO₄·7H₂O	Heptahydrate	Neutral salt; non-alkaline, used in medicine	Agriculture, electrolytes
Zinc Sulfate Monohydrate	ZnSO₄·H₂O	Monohydrate	Weakly acidic; used in fertilizers	Animal feed, supplements
Sodium Carbonate	Na₂CO₃·10H₂O	Decahydrate	Mildly alkaline; less corrosive	Glass manufacturing

Notable Contrasts:

• Chemical Behavior : NaOH·H₂O is strongly alkaline (pH ~14), whereas sulfates (e.g., MgSO₄, ZnSO₄) are neutral or weakly acidic .
• Thermal Stability : NaOH·H₂O dehydrates at ~65°C, while MgSO₄·7H₂O loses water at 150°C .

Hydration Stability and Industrial Relevance

• NaOH·H₂O vs. Anhydrous NaOH: The monohydrate’s reduced hygroscopicity simplifies storage and transport compared to anhydrous NaOH, which requires airtight containers .
• Comparison with Sodium Hydroxide Solutions: Aqueous NaOH solutions (e.g., 32% w/w) are preferred for continuous processes (e.g., soap making), while the monohydrate is used in controlled solid-phase reactions .

Research Findings and Industrial Insights

• Catalysis : NaOH·H₂O outperforms LiOH·H₂O in esterification reactions due to higher basicity and lower cost .
• Environmental Impact : NaOH·H₂O generates less waste in neutralization processes compared to KOH, which forms more soluble byproducts .
• Thermal Applications : In geopolymer concrete production, NaOH·H₂O provides consistent alkalinity for activating fly ash, unlike variable-purity anhydrous NaOH .

Biological Activity

Sodium hydroxide monohydrate (NaOH·H₂O), commonly known as caustic soda, is a highly alkaline compound widely used in various industrial applications. Its biological activity primarily relates to its corrosive properties and potential toxic effects on living tissues. This article provides a detailed overview of the biological activity of this compound, including its toxicity, irritant effects, and case studies illustrating its impact on human health.

This compound is a white crystalline solid that readily absorbs moisture from the air. It is produced through the electrolysis of sodium chloride solutions or by reacting sodium carbonate with calcium hydroxide. The compound dissociates in aqueous solutions to yield sodium ions (Na⁺) and hydroxide ions (OH⁻), resulting in a highly alkaline environment with a pH typically around 13 .

Toxicological Profile

The biological activity of this compound is primarily characterized by its corrosive nature, which can lead to severe injuries upon contact with skin, eyes, or mucous membranes. The following sections summarize key findings regarding its toxicity and irritant effects.

1. Corrosivity and Irritation

• Skin Contact : Sodium hydroxide solutions can cause deep tissue burns and necrosis. In studies involving human volunteers, concentrations as low as 0.5% were shown to be irritants, while higher concentrations led to severe skin damage . In animal studies, exposure to 2M (8%) and 4M (16%) solutions resulted in significant blistering and necrosis .
• Eye Exposure : Direct contact with sodium hydroxide can lead to severe eye injuries, including corneal damage and potential blindness. In experimental studies, application of 2% and 8% solutions caused mild to severe irritation in rabbits .
• Inhalation Risks : Inhalation of aerosols from concentrated solutions can result in respiratory tract irritation and long-term lung damage. Workers exposed to sodium hydroxide mists reported symptoms such as throat irritation and reactive airways dysfunction syndrome (RADS) .

2. Ingestion Toxicity

Ingestion of sodium hydroxide can result in catastrophic injuries to the gastrointestinal tract. Case studies reveal severe outcomes:

• A case where a 42-year-old female ingested approximately 30 mL of a 16% solution resulted in transmural necrosis of the esophagus and required surgical intervention .
• Another report documented a 14-year-old boy suffering from mediastinal emphysema and purulent pleuritis after ingesting a concentrated solution, leading to fatal complications .

Case Studies

The following table summarizes notable case studies documenting the effects of sodium hydroxide exposure:

Case Study	Description	Outcome
Case 1	A 42-year-old female ingested 30 mL of 16% NaOH	Transmural necrosis of the esophagus; required surgery
Case 2	A 14-year-old boy ingested a concentrated solution	Mediastinal emphysema; fatal complications during surgery
Case 3	Worker exposed to concentrated NaOH at an aluminum plant	Fatal burn injuries due to dermal exposure

Genetic Toxicity

Research indicates that sodium hydroxide does not exhibit mutagenic activity under standard testing conditions. In vitro tests on bacterial strains (Ames test) showed no evidence of mutagenicity without metabolic activation. However, some chromosomal aberrations were observed when metabolic activation was present, suggesting that the effects may be due to changes in pH rather than direct mutagenicity .

Q & A

Basic Research Questions

Q. How does the presence of a water molecule in sodium hydroxide monohydrate (NaOH·H₂O) influence its handling and reactivity compared to anhydrous NaOH?

this compound has distinct physical and chemical properties due to its crystalline structure (orthorhombic, space group Pbca), which forms between 12.3–61.8°C . The monohydrate is hygroscopic and may absorb CO₂ from air, requiring storage in airtight containers under inert atmospheres. When preparing solutions, the water of crystallization must be accounted for in molarity calculations. For example, 1 mole of NaOH·H₂O contains 1 mole of NaOH and 1 mole of H₂O, necessitating adjustments in stoichiometric ratios for precise experimental reproducibility .

Q. What standardized methods are recommended for determining the purity of this compound in laboratory settings?

Titrimetric methods, such as acid-base titration with hydrochloric acid (HCl) using phenolphthalein or potentiometric endpoints, are widely employed for purity assessment . Advanced techniques include flame atomic absorption spectroscopy (FAAS) to quantify trace metal impurities (e.g., potassium, sodium) per standards like GB/T 11064.4-2013 . Pre-drying samples at 105°C to remove adsorbed moisture ensures accuracy in gravimetric analyses .

Q. How should researchers address discrepancies in solubility data for NaOH·H₂O across literature sources?

Solubility data variability often arises from the formation of multiple hydrates (e.g., heptahydrate NaOH·7H₂O, monohydrate NaOH·H₂O) depending on temperature and concentration. Consult phase diagrams (e.g., Pickering’s 1893 study) to identify the stable hydrate within specific temperature ranges (e.g., monohydrate dominates at 12.3–61.8°C) . Validate experimental conditions (e.g., temperature control ±0.5°C) to reconcile conflicting data .

Advanced Research Questions

Q. What role does NaOH·H₂O play in controlling reaction mechanisms in multi-step organic syntheses?

In reactions such as reductive amination or nanoparticle synthesis, NaOH·H₂O acts as a Brønsted base and nucleophile. For example, in the preparation of glycine-functionalized copper(II) hydroxide nanoparticles, it deprotonates glycine to form reactive intermediates while maintaining pH-dependent colloidal stability . Its controlled addition rate (e.g., dropwise at 0–20°C) minimizes side reactions like hydrolysis of sensitive esters .

Q. How can researchers mitigate the impact of NaOH·H₂O’s hygroscopicity on experimental reproducibility in moisture-sensitive reactions?

Use inert-atmosphere techniques (gloveboxes, Schlenk lines) and anhydrous solvents (e.g., dried ethanol, THF) to prevent unintended hydration. Characterize the monohydrate’s water content via Karl Fischer titration before use. For kinetic studies, monitor reaction progress in real time using FTIR or Raman spectroscopy to detect water ingress .

Q. What analytical strategies resolve contradictions in product composition when NaOH·H₂O is used in heterogeneous catalysis?

Conflicting product profiles (e.g., NaAlO₂ vs. Na₃Al(OH)₆ in aluminum hydroxide reactions) arise from variable NaOH concentrations and temperatures. Employ in situ XRD or HRTEM to track phase transitions during reactions. Computational modeling (DFT, MD) can predict dominant pathways under specific conditions, such as high alkalinity favoring Al(OH)₄⁻ formation .

Q. How does NaOH·H₂O influence the colloidal stability and morphology of inorganic nanomaterials?

In synthesizing plasmonic nanoparticles (e.g., silver or gold), NaOH·H₂O modulates surface charge (zeta potential) via pH adjustment, affecting nucleation rates and particle size distribution. For example, in Ag nanoparticle synthesis, a pH >10 stabilizes citrate capping agents, yielding monodisperse particles (10–20 nm) . Dynamic light scattering (DLS) and TEM are critical for correlating NaOH concentration with nanostructure uniformity .

Q. Methodological Considerations

Q. What protocols ensure accurate standardization of NaOH·H₂O solutions for volumetric analysis?

• Primary Standard : Use potassium hydrogen phthalate (KHP) for acid-base titrations. Dry KHP at 110°C for 2 hours to remove moisture.
• Procedure : Dissolve 0.5 g KHP in 50 mL deionized water, add 2–3 drops phenolphthalein, and titrate with NaOH·H₂O until a faint pink endpoint persists for 30 seconds.
• Calculation : $M_{\text{NaOH}} = \frac{\text{moles of KHP}}{\text{volume of NaOH (L)}}$. Account for the monohydrate’s molecular weight (40.00 + 18.02 = 58.02 g/mol) in solution preparation .

Q. How can researchers differentiate between anhydrous NaOH and NaOH·H₂O in legacy datasets?

Cross-reference material sourcing (commercial "sodium hydroxide" often refers to the monohydrate) and experimental conditions (e.g., crystallization temperatures). Thermogravimetric analysis (TGA) quantifies water content (≈13.6% mass loss at 130–150°C for NaOH·H₂O) . Historical data without explicit hydration details should be validated via replication under controlled humidity .